Cas no 32529-82-1 (Methyl 4-cyanocyclohexanecarboxylate)

• Product Name: Methyl 4-cyanocyclohexanecarboxylate
• CAS No: 32529-82-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD30605599
• CID: 2664808
• PubChem ID: 11389613
• Update Time: 2025-04-21

Methyl 4-cyanocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyanocyclohexane-1-carboxylate
• methyl 4-cyanocyclohexanecarboxylate
• trans-methyl 4-cyanocyclohexanecarboxylate
• Methyl trans-4-cyanocyclohexanecarboxylate
• methyl 4-cyanocyclohexylcarboxylate
• cis-methyl 4-cyanocyclohexanecarboxylate
• 4-cyano-cyclohexanecarboxylic acid methyl ester
• methyl (1r,4r)-4-cyanocyclohexane-1-carboxylate
• CKMQWNDVUWBSKV-ZKCHVHJHSA-N
• A1-25892
• DTXSID80464303
• SY343913
• CS-0309600
• AS-43239
• Methyl trans-4-cyanocyclohexane-1-carboxylate
• 32529-82-1
• 20704-70-5
• CKMQWNDVUWBSKV-OCAPTIKFSA-N
• SCHEMBL442252
• SCHEMBL442253
• Cis-methyl 4-cyanocyclohexane-1-carboxylate
• MFCD30605599
• 19145-95-0
• trans-methyl 4-cyanocyclohexane-1-carboxylate
• PS-16487
• (1r,4r)-methyl 4-cyanocyclohexanecarboxylate
• D96648
• Methyl4-cyanocyclohexanecarboxylate
• CS-0143684
• PB42546
• SCHEMBL22280725
• SCHEMBL20002741
• AKOS030629407
• Methyl 4-cyanocyclohexanecarboxylate

• MDL： MFCD30605599
• Inchi： 1S/C9H13NO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h7-8H,2-5H2,1H3
• InChI Key： CKMQWNDVUWBSKV-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C#N)CC1)=O

Computed Properties

• Exact Mass: 167.094628657 g/mol
• Monoisotopic Mass: 167.094628657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.1
• Molecular Weight: 167.20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters